![molecular formula C10H10N2O B3058343 2-Ethylimidazo[1,2-A]pyridine-3-carbaldehyde CAS No. 89021-13-6](/img/structure/B3058343.png)
2-Ethylimidazo[1,2-A]pyridine-3-carbaldehyde
Overview
Description
2-Ethylimidazo[1,2-A]pyridine-3-carbaldehyde (EI) is a heterocyclic organic compound that has been extensively studied due to its potential applications in scientific research. EI is a derivative of Imidazo[1,2-A]pyridine, a class of compounds known for their biological activity. EI is used in various fields of research, including medicinal chemistry, biochemistry, and pharmacology.
Mechanism Of Action
2-Ethylimidazo[1,2-A]pyridine-3-carbaldehyde is known to form covalent adducts with DNA, which can lead to DNA damage. This mechanism is believed to be responsible for the potential anticancer activity of 2-Ethylimidazo[1,2-A]pyridine-3-carbaldehyde and its derivatives. 2-Ethylimidazo[1,2-A]pyridine-3-carbaldehyde has also been shown to inhibit the activity of certain enzymes involved in DNA repair, which can further enhance its cytotoxic effects.
Biochemical and Physiological Effects:
2-Ethylimidazo[1,2-A]pyridine-3-carbaldehyde has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit cell proliferation and induce cell cycle arrest. In addition, 2-Ethylimidazo[1,2-A]pyridine-3-carbaldehyde has been shown to induce oxidative stress and DNA damage in cancer cells.
Advantages And Limitations For Lab Experiments
2-Ethylimidazo[1,2-A]pyridine-3-carbaldehyde is a versatile compound that can be used in various fields of research. Its ability to form covalent adducts with DNA makes it a useful tool for studying DNA damage and repair. However, its cytotoxic effects can also pose a challenge in certain experiments, and caution must be taken when handling this compound.
Future Directions
There are several future directions for research on 2-Ethylimidazo[1,2-A]pyridine-3-carbaldehyde and its derivatives. One area of interest is the development of novel compounds with enhanced anticancer activity. Another area of interest is the study of the mechanism of action of 2-Ethylimidazo[1,2-A]pyridine-3-carbaldehyde and its derivatives, which can provide insights into the molecular mechanisms of DNA damage and repair. Additionally, the potential use of 2-Ethylimidazo[1,2-A]pyridine-3-carbaldehyde as a diagnostic tool for DNA damage and repair is an area of ongoing research.
Scientific Research Applications
2-Ethylimidazo[1,2-A]pyridine-3-carbaldehyde has been extensively studied for its potential applications in scientific research. It has been used as a fluorescent probe to detect DNA damage and as a chemical tool to study the mechanism of DNA repair. 2-Ethylimidazo[1,2-A]pyridine-3-carbaldehyde has also been used in the synthesis of novel compounds with potential anticancer activity.
properties
IUPAC Name |
2-ethylimidazo[1,2-a]pyridine-3-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O/c1-2-8-9(7-13)12-6-4-3-5-10(12)11-8/h3-7H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VBUGWAVMTICRFW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(N2C=CC=CC2=N1)C=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50520364 |
Source
|
| Record name | 2-Ethylimidazo[1,2-a]pyridine-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50520364 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethylimidazo[1,2-A]pyridine-3-carbaldehyde | |
CAS RN |
89021-13-6 |
Source
|
| Record name | 2-Ethylimidazo[1,2-a]pyridine-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50520364 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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